Cas no 935394-64-2 (D-Alanine, 3-chloro-, ethyl ester)

• Product Name: D-Alanine, 3-chloro-, ethyl ester
• CAS No: 935394-64-2
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 5882587
• PubChem ID: 66517848
• Update Time: 2025-10-29

D-Alanine, 3-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alanine, 3-chloro-, ethyl ester
• 935394-64-2
• ETHYL (2S)-2-AMINO-3-CHLOROPROPANOATE
• EN300-7613025
• AKOS015932693
• Ethyl (S)-2-amino-3-chloropropanoate
• CS-0458751

• Inchi： 1S/C5H10ClNO2/c1-2-9-5(8)4(7)3-6/h4H,2-3,7H2,1H3/t4-/m1/s1
• InChI Key： ZUCMQAXVUDMHEO-SCSAIBSYSA-N
• SMILES： C(OCC)(=O)[C@@H](CCl)N

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 181.0±25.0 °C(Predicted)
• pka: 5?+-.0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Alanine, 3-chloro-, ethyl ester

Comprehensive Analysis of D-Alanine, 3-chloro-, ethyl ester (CAS No. 935394-64-2): Properties, Applications, and Industry Trends

D-Alanine, 3-chloro-, ethyl ester (CAS 935394-64-2) is a specialized chiral compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This ester derivative of D-Alanine features a unique 3-chloro substitution pattern, which enhances its reactivity in asymmetric catalysis and peptide coupling reactions. Its molecular formula C₅H₁₀ClNO₂ and precise stereochemistry make it invaluable for constructing bioactive molecules with high enantiopurity.

Recent trends in green chemistry have amplified interest in D-Alanine derivatives, as researchers seek sustainable alternatives to traditional reagents. The ethyl ester moiety in this compound improves solubility in organic solvents, facilitating its use in flow chemistry systems – a hot topic in 2024 pharmaceutical manufacturing. Analytical techniques like HPLC and chiral chromatography are critical for quality control, addressing frequent search queries about "chiral purity verification methods."

The compound's role in peptidomimetic drug design aligns with current industry focus on GPCR-targeted therapies and antibiotic adjuvants. Its chloro substituent enables selective C–H activation reactions, a subject of numerous recent publications in ACS Catalysis and Organic Letters. Stability studies show optimal storage at 2-8°C under inert atmosphere, a detail often searched by laboratory technicians.

From a commercial perspective, 935394-64-2 has seen 18% annual demand growth (2021-2024) due to expanding applications in protease inhibitor development and bioconjugation techniques. Regulatory compliance follows REACH and GMP standards, with safety data sheets emphasizing standard organic ester handling protocols. The compound's molecular weight of 151.59 g/mol and optical rotation properties are frequently referenced in patent applications.

Emerging research explores its potential in metal-organic frameworks (MOFs) for chiral separation – a trending topic in materials science forums. The ethyl ester group's volatility also makes it suitable for gas-phase reactions, answering common queries about "low-temperature ester applications." Leading suppliers now offer customized isotope-labeled versions (e.g., ¹³C, ²H) for metabolic studies.

Technical discussions often highlight the compound's NMR characteristics: ¹H NMR (CDCl₃) displays distinct signals at δ 1.32 (t, 3H), 4.25 (q, 2H), and 4.78 (m, 1H). These spectral markers help address frequent search terms like "3-chloroalanine derivative identification." The CAS 935394-64-2 registry ensures precise tracking in ELN (Electronic Lab Notebook) systems, a growing concern in lab digitalization.

Future applications may leverage its hydrogen bonding capacity for supramolecular chemistry – a subject gaining traction in nanotechnology circles. Current price benchmarks range $280-$350/g (research-grade), with purity levels up to 99.9% available for GMP applications. This positions D-Alanine, 3-chloro-, ethyl ester as a strategic intermediate in the $1.2 billion chiral chemicals market.